Cas no 98556-27-5 (2-(2,4,6-Tribromophenyl)acetonitrile)
98556-27-5 structure
Product Name:2-(2,4,6-Tribromophenyl)acetonitrile
CAS No:98556-27-5
MF:C8H4Br3N
MW:353.836059570313
CID:1095396
PubChem ID:12249844
Update Time:2025-04-20
2-(2,4,6-Tribromophenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,4,6-Tribromophenyl)acetonitrile
- 98556-27-5
- 2,4,6-tribromophenylacetonitrile
-
- Inchi: 1S/C8H4Br3N/c9-5-3-7(10)6(1-2-12)8(11)4-5/h3-4H,1H2
- InChI Key: UDWVHCZATQCGOQ-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C=1CC#N)Br)Br
Computed Properties
- Exact Mass: 352.78734g/mol
- Monoisotopic Mass: 350.78939g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 23.8Ų
2-(2,4,6-Tribromophenyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Cooke Chemical | BD3110548-1g |
2-(2,4,6-Tribromophenyl)acetonitrile |
98556-27-5 | 95+% | 1g |
RMB 3091.20 | 2025-02-20 | |
| Ambeed | A964055-1g |
2-(2,4,6-Tribromophenyl)acetonitrile |
98556-27-5 | 95+% | 1g |
$541.0 | 2025-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1750944-1g |
2-(2,4,6-Tribromophenyl)acetonitrile |
98556-27-5 | 98% | 1g |
¥5680.00 | 2024-04-23 |
2-(2,4,6-Tribromophenyl)acetonitrile Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
98556-27-5 (2-(2,4,6-Tribromophenyl)acetonitrile) Related Products
- 70268-40-5(Benzeneacetonitrile, bromo-)
- 56403-44-2(1,4-Benzenediacetonitrile, 2,5-dibromo-)
- 19472-74-3(2-(2-Bromophenyl)acetonitrile)
- 6323-67-7(2-(1-bromonaphthalen-2-yl)acetonitrile)
- 215800-25-2(2-(4-Bromo-3-methylphenyl)acetonitrile)
- 74533-21-4(2-(2,5-Dibromophenyl)acetonitrile)
- 67197-53-9(2-(2,6-Dibromophenyl)acetonitrile)
- 875664-34-9(Benzeneacetonitrile,2-bromo-5-(1,1-dimethylethyl)-)
- 66246-16-0(2-(2,4-Dibromophenyl)acetonitrile)
- 57775-10-7(2-(2-Bromophenyl)propanenitrile)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk